
Physicochemical properties of Lipid A9

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lipid 9

Cat. No.: B15573339 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Lipid A9

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lipid A9, also known as Acuitas A9, is a synthetic, ionizable cationic lipid that has emerged as

a critical component in the development of lipid nanoparticles (LNPs) for the delivery of nucleic

acid-based therapeutics, such as messenger RNA (mRNA) and small interfering RNA (siRNA).

[1][2] Its unique physicochemical properties, particularly its pH-dependent charge, are

fundamental to its function, enabling efficient encapsulation of negatively charged nucleic acids

during formulation and facilitating their release into the cytoplasm following cellular uptake. This

guide provides a comprehensive overview of the known physicochemical properties of Lipid A9,

detailed experimental protocols for its use, and an examination of the biological pathways it

influences.

Physicochemical Properties of Lipid A9
The functionality of Lipid A9 in a drug delivery context is directly derived from its chemical

structure and resulting physical properties. As an ionizable lipid, its most critical characteristic is

the pKa of its dimethylamine headgroup, which dictates the pH at which it transitions from a

neutral to a positively charged state.[1] This property is central to both the formulation process

and the mechanism of endosomal escape.
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The following table summarizes the key quantitative physicochemical properties of Lipid A9

compiled from various suppliers and literature sources.

Property Value Reference(s)

CAS Number 2036272-50-9 [2][3][4][5]

Chemical Name

bis(2-butyloctyl) 10-(N-(3-

(dimethylamino)propyl)nonana

mido)nonadecanedioate

[2][3]

Molecular Formula C₅₇H₁₁₂N₂O₅ [2][3][4][6]

Molecular Weight 905.5 g/mol [2][3][4]

pKa 6.27 - 6.5 [1][3][4]

Appearance Oil [5]

Purity ≥95% - >98% [2][3][4][5]

Solubility
Soluble in Ethanol, DMSO,

DMF, Chloroform
[3][4]

Storage Conditions -20°C [4][5]

Stability
≥ 2 years (when stored

properly)
[2][5]

Note: Data such as melting point and critical micelle concentration (CMC) for Lipid A9 are not

readily available in public literature, likely due to the compound's proprietary nature and its use

as part of a lipid mixture rather than in isolation.

Role and Mechanism in Lipid Nanoparticles
The utility of Lipid A9 is realized in its role within a multi-component LNP formulation, which

typically includes a phospholipid (e.g., DSPC), cholesterol, and a PEGylated lipid.[7] The

ionizable nature of Lipid A9 is the cornerstone of LNP function, as illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Lipid A9 | Liposome | 2036272-50-9 | Invivochem [invivochem.com]

2. caymanchem.com [caymanchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15573339?utm_src=pdf-body-img
https://www.benchchem.com/product/b15573339?utm_src=pdf-custom-synthesis
https://www.invivochem.com/Lipid-A9.html
https://www.caymanchem.com/product/37667/lipid-a9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Lipid A9 | CAS 2036272-50-9 | Cayman Chemical | Biomol.com [biomol.com]

4. Lipid A9, 2036272-50-9 | BroadPharm [broadpharm.com]

5. excenen.com [excenen.com]

6. Lipid A9 | C57H112N2O5 | CID 122666762 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. Lipid Nanoparticles - Echelon Biosciences [echelon-inc.com]

To cite this document: BenchChem. [Physicochemical properties of Lipid A9]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573339#physicochemical-properties-of-lipid-a9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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